(3-Chloro-1-benzothiophen-2-yl)(2-methylpiperidin-1-yl)methanone

• Molecular Formula: C15H16ClNOS
• Molecular Weight: 293.8 g/mol
• IUPAC Name: (3-chloro-1-benzothiophen-2-yl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H16ClNOS/c1-10-6-4-5-9-17(10)15(18)14-13(16)11-7-2-3-8-12(11)19-14/h2-3,7-8,10H,4-6,9H2,1H3
• InChI Key: ULDDUWWDDMXASU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=C(C3=CC=CC=C3S2)Cl

Description

1-(3-Chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine is an organic compound that belongs to the class of benzothiophenes It is characterized by the presence of a benzothiophene ring substituted with a chlorine atom and a carbonyl group, which is further attached to a piperidine ring

Preparation Methods

The synthesis of 1-(3-chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine typically involves the following steps:

Formation of 3-chloro-1-benzothiophene-2-carbonyl chloride: This intermediate is prepared by reacting 3-chloro-1-benzothiophene with thionyl chloride (SOCl2) under reflux conditions.

Reaction with 2-methylpiperidine: The 3-chloro-1-benzothiophene-2-carbonyl chloride is then reacted with 2-methylpiperidine in the presence of a base such as triethylamine (TEA) to yield the final product.

Chemical Reactions Analysis

1-(3-Chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom on the benzothiophene ring can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and Reduction: The carbonyl group can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and piperidine.

Scientific Research Applications

1-(3-Chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in the development of new therapeutic agents.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects .

Comparison with Similar Compounds

1-(3-Chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine can be compared with other similar compounds, such as:

3-chloro-1-benzothiophene-2-carbonyl chloride: This compound is an intermediate in the synthesis of the target compound and shares a similar structure.

1-(3-chloro-1-benzothiophene-2-carbonyl)-piperidine: This compound lacks the methyl group on the piperidine ring, which may affect its reactivity and biological activity.

1-(3-chloro-1-benzothiophene-2-carbonyl)-2-ethylpiperidine: This compound has an ethyl group instead of a methyl group on the piperidine ring, which may influence its properties.

The uniqueness of 1-(3-chloro-1-benzothiophene-2-carbonyl)-2-methylpiperidine lies in its specific substitution pattern, which can affect its chemical reactivity and biological activity.